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Compound of Interest

Compound Name: Myraldyl acetate

Cat. No.: B1169923

These application notes provide detailed protocols for the sensory and instrumental evaluation
of Myraldyl acetate, a widely used fragrance ingredient. The following methodologies are
designed for researchers, scientists, and drug development professionals to comprehensively
characterize its olfactory properties.

Olfactory Profile of Myraldyl Acetate

Myraldyl acetate is a synthetic fragrance ingredient with a complex and versatile odor profile.
It is primarily characterized by its diffusive floral notes, often described as resembling jasmine
and muguet (lily of the valley).[1][2][3][4] Its scent profile also includes sweet and fruity
undertones, with some sources noting a green aspect.[1][3] This full-bodied floral character
makes it a valuable component in a wide range of fragrance compositions, and it is known for
its good stability and long-lasting qualities.[1][2][4] The ingredient is described as conjuring
sensations of freesia, lilies, and magnolias with subtle citrus notes.[5]

Table 1: Summary of Olfactory Descriptors for Myraldyl Acetate
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Descriptor Category Specific Descriptors Source

) Floral, Jasmine, Muguet (Lily
Primary [1112]131[4]
of the Valley)

Secondary Sweet, Fruity [1][3]
Tertiary Green, Citrus [31[5]
Overall Impression Diffusive, Full-bodied, Rich [1112114115]

Experimental Protocols for Olfactory Evaluation
Odor Detection Threshold Determination

This protocol outlines the determination of the odor detection threshold of Myraldyl acetate in
air using the forced-choice ascending concentration series method, based on ASTM E679.[6]
[7] The odor detection threshold is the minimum concentration of a substance that can be
detected by 50% of a given sensory panel.[8]

Materials:

Myraldyl acetate (CAS No. 72403-67-9)

Odor-free air or nitrogen as a carrier gas

Dynamic olfactometer

A panel of at least 8-12 screened and trained human assessors|[3]

Reference odorant (e.g., n-butanol) for panelist screening[8]
Procedure:
e Panelist Screening and Training:

o Select panelists based on their ability to detect a standard odorant (n-butanol) within a
defined concentration range (e.g., 20-80 ppb).[8]
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o Train panelists on the testing procedure, including how to correctly sniff the samples and
provide responses.

e Sample Preparation:

o Prepare a stock solution of Myraldyl acetate in a suitable, low-odor solvent (e.g., diethyl
phthalate or ethanol) if necessary for introduction into the olfactometer.

o The olfactometer will then dilute the vaporized sample with odor-free air to achieve a
series of precise concentrations.

e Testing Protocol:

[e]

Present a series of ascending concentrations of Myraldyl acetate to the panelists.

o

At each concentration step, present three samples to each panelist: one containing the
diluted Myraldyl acetate and two blanks (odor-free air).

o

The panelist's task is to identify the sample that is different from the other two (the one
containing the odorant).

o

Continue presenting ascending concentrations until each panelist correctly identifies the
odorant-containing sample multiple times in a row.

e Data Analysis:

o For each panelist, the individual threshold is calculated as the geometric mean of the last
concentration at which they could not detect the odor and the first concentration at which
they could.[8]

o The group threshold is then calculated as the geometric mean of the individual thresholds.

Table 2: Example Data for Odor Detection Threshold of Myraldyl Acetate
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Panelist Individual Threshold (ppb)
1 0.5

2 0.7

3 0.4

4 0.6

5 0.8

6 0.5

7 0.6

8 0.9

Group Threshold 0.6 ppb

Note: The data in this table is illustrative and not based on published experimental results for
Myraldyl acetate.

Workflow for Odor Detection Threshold Determination
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Odor Detection Threshold Workflow
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Myraldyl Acetate Odor Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Olfactory
Evaluation of Myraldyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169923#olfactory-evaluation-protocols-for-myraldyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.thegoodscentscompany.com/data/rw1004321.html
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/myraldyl-acetate
https://shop.perfumersapprentice.com/p-6180-myraldyl-acetate-givaudan.aspx
https://olfactorian.com/materials/myraldyl-acetate-givaudan
https://fragranceconservatory.com/ingredient/myraldyl-acetate
https://standards.iteh.ai/catalog/standards/astm/eead58ea-6fc2-4ed3-bfa1-fb91ffc86e4f/astm-e679-19
https://standards.iteh.ai/catalog/standards/astm/cdad3a43-bffe-4eda-b967-9ecc39b9a1b3/astm-e679-911997
https://pmc.ncbi.nlm.nih.gov/articles/PMC3231359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3231359/
https://www.benchchem.com/product/b1169923#olfactory-evaluation-protocols-for-myraldyl-acetate
https://www.benchchem.com/product/b1169923#olfactory-evaluation-protocols-for-myraldyl-acetate
https://www.benchchem.com/product/b1169923#olfactory-evaluation-protocols-for-myraldyl-acetate
https://www.benchchem.com/product/b1169923#olfactory-evaluation-protocols-for-myraldyl-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1169923?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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